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Compound of Interest

Compound Name: 3-Ethyl-3-methyl-2-pentanol

Cat. No.: B15198077

The thermophysical properties of branched-chain alcohols are crucial for process design,
modeling, and formulation development. The data presented in the following tables has been
compiled from various scientific sources to provide a comparative overview.

Table 1: Temperature-Dependent Density of Branched-
Chain Alcohols
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Temperature (°C) Isobutanol (g/cm3)

3-Methyl-1-butanol

2-Methyl-1-butanol
(Isopentanol)

(glem?) (glcm?)
0 0.8171 0.8247[1]
10 0.8100
20 0.8025[2] 0.812 0.819
25 0.809[3] 0.815
30
40 0.7863
50 0.7778
60 0.7684
80 0.7490
100 0.7279

Table 2: Temperature-Dependent Viscosity of Branched-

Chain Alcaohols

Temperature (°C) Isobutanol (mPa-s)

3-Methyl-1-butanol

2-Methyl-1-butanol
(Isopentanol)

(mPa:s) (mPa-s)
0 8.3
20 3.95[4] 4.20[5] 4.45[6]
24 3.86[3]
40 2.12
60 1.24
80 0.78
100 0.52
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Table 3: Temperature-Dependent Surface Tension of
Branched-Chain Alcohols ===
3-Methyl-1-butanol

Temperature (°C
p (°C) (Isopentanol) (mN/m)

Isobutanol (mN/m)

20 23.0[2] 23.80

30 22.1

Note: Comprehensive temperature-dependent surface tension data for a wide range of
branched-chain alcohols is limited in publicly available literature. The provided data represents
values at specific temperatures. Empirical correlations are often used to model the surface
tension of alcohols as a function of temperature[7][8][9].

Table 4: Temperature-Dependent Thermal Conductivity
of Branched-Chain Alcohols

3-Methyl-1-butanol
Isobutanol (W/m-K) (Isopentanol)
(W/m-K)

2-Methyl-1-butanol
(W/m-K)

Temperature (K)

Data available in NIST
120

database[10]
200 Data available in NIST  Data available in NIST
database[11] database[10]
Data available in NIST  Data available in NIST
300 ~0.145
database[11] database[10]
400 Data available in NIST  Data available in NIST
database[11] database[10]
500 Data available in NIST  Data available in NIST

database[11]

database[10]

Note: The NIST/TRC Web Thermo Tables provide critically evaluated thermophysical property

data, including thermal conductivity, for a wide range of compounds over various
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temperatures[10][11]. Due to the extensive nature of this data, representative values and
references to the database are provided.

Experimental Protocols

Accurate determination of thermophysical properties relies on precise and well-defined
experimental methodologies. This section outlines the key protocols for measuring the
properties discussed in this guide.

Density Measurement: Vibrating Tube Densitometry

The vibrating tube densitometer is a highly accurate instrument for measuring the density of
liquids.

Principle: A U-shaped tube is electromagnetically excited to oscillate at its natural frequency.
This frequency changes when the tube is filled with a sample liquid; the denser the liquid, the
lower the frequency of oscillation. The instrument measures the period of oscillation and relates
it to the density of the sample.

Detailed Protocol:

o Calibration: The instrument is calibrated using two fluids of precisely known densities,
typically dry air and deionized water. This calibration establishes the instrument's constants.

o Sample Preparation: The branched-chain alcohol sample is degassed to remove any
dissolved air bubbles that could affect the measurement.

o Temperature Control: The measuring cell is brought to the desired temperature and allowed
to stabilize. Precise temperature control is crucial as density is highly temperature-
dependent.

o Sample Injection: The sample is injected into the clean, dry U-tube, ensuring no air bubbles
are introduced.

o Measurement: The instrument excites the U-tube and measures the period of oscillation.
Modern densitometers often perform this measurement automatically and display the density
directly, corrected for temperature.
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» Data Acquisition: Density measurements are recorded at a series of desired temperatures,
allowing for the determination of the temperature-dependent density profile.

Viscosity Measurement: Ostwald Viscometry

The Ostwald viscometer is a type of capillary viscometer used to measure the kinematic
viscosity of a liquid.

Principle: The time taken for a fixed volume of liquid to flow through a capillary tube under the
influence of gravity is measured. This flow time is proportional to the kinematic viscosity of the
liquid.

Detailed Protocol:

o Cleaning and Preparation: The viscometer is thoroughly cleaned with a suitable solvent (e.g.,
acetone or ethanol) and dried completely to ensure no residues interfere with the
measurement.

o Temperature Equilibration: The viscometer is placed in a constant temperature water bath to
ensure the sample reaches and maintains the desired experimental temperature.

o Sample Loading: A precise volume of the branched-chain alcohol is introduced into the larger
bulb of the viscometer.

o Flow Time Measurement: The liquid is drawn up into the other arm of the U-tube, above the
upper timing mark. The time it takes for the meniscus of the liquid to fall from the upper to the
lower timing mark is measured accurately using a stopwatch.

» Replicate Measurements: The measurement is repeated several times to ensure
reproducibility and the average flow time is calculated.

» Calculation: The kinematic viscosity is calculated by comparing the flow time of the sample to
that of a reference liquid with a known viscosity (often water) at the same temperature.

Surface Tension Measurement: Wilhelmy Plate Method

The Wilhelmy plate method is a widely used technique for measuring the surface tension of
liquids.
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Principle: A thin platinum plate is suspended from a balance and brought into contact with the
surface of the liquid. The force exerted on the plate by the liquid meniscus is measured. This
force is directly proportional to the surface tension of the liquid.

Detailed Protocol:

Plate Preparation: A platinum Wilhelmy plate is meticulously cleaned, typically by flaming it to
remove any organic contaminants, to ensure complete wetting (a contact angle of zero).

e Instrument Setup: The cleaned plate is attached to a sensitive tensiometer (a high-precision
balance).

o Sample Placement: The branched-chain alcohol sample is placed in a clean vessel on an
adjustable stage beneath the plate.

o Measurement: The stage is raised until the liquid surface just touches the bottom edge of the
plate. The force reading from the tensiometer is recorded.

» Buoyancy Correction: The plate is then immersed to a known depth, and the force is
measured again to account for buoyancy.

o Calculation: The surface tension is calculated from the measured force, the perimeter of the
plate, and the contact angle (assumed to be zero for a properly cleaned platinum plate).

Thermal Conductivity Measurement: Transient Hot Wire
Method

The transient hot wire (THW) method is a highly accurate and rapid technique for measuring
the thermal conductivity of fluids.

Principle: A thin platinum wire immersed in the fluid is heated by a step-wise application of
electrical power. The wire acts as both a line heat source and a resistance thermometer. The
rate at which the wire's temperature increases over a short period (typically one second) is a
function of the thermal conductivity of the surrounding fluid[12].

Detailed Protocol:
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o Cell Preparation: The measurement cell containing the platinum wire is thoroughly cleaned
and dried.

o Sample Introduction: The branched-chain alcohol sample is introduced into the cell, ensuring
the wire is completely submerged.

e Thermal Equilibration: The cell is placed in a thermostat and allowed to reach the desired
measurement temperature.

o Measurement Cycle: A constant current is passed through the wire for a very short duration
(e.g., 1 second). The change in the wire's resistance, and therefore its temperature, is
recorded as a function of time.

o Data Analysis: The thermal conductivity is determined from the slope of the line plotting the
temperature rise against the logarithm of time[13]. The short measurement time minimizes
the effects of convection.

o Temperature-Dependent Measurements: The procedure is repeated at various temperatures
to obtain the thermal conductivity as a function of temperature.

Visualizations

The following diagrams, created using Graphviz (DOT language), illustrate key experimental
workflows and logical relationships relevant to the thermophysical properties of branched-chain
alcohols.

Experimental Workflows
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Caption: Workflow for Vibrating Tube Densitometry.
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Caption: Workflow for Ostwald Viscometry.
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Caption: Workflow for Wilhelmy Plate Tensiometry.
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Caption: Workflow for Transient Hot Wire Method.

Logical Relationships
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Caption: Factors Influencing Thermophysical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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